Cas no 1781524-36-4 (3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 1781524-36-4
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5210926
• PubChem ID: 105449780
• Update Time: 2025-06-08

3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-piperidinyl)-
• 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid

• Inchi： 1S/C8H12N4O2/c13-8(14)7-10-6(11-12-7)5-1-3-9-4-2-5/h5,9H,1-4H2,(H,13,14)(H,10,11,12)
• InChI Key： VGLGTDYBQJAYBS-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=NC(C2CCNCC2)=N1

Additional information on 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid

Introduction to 3-(Piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic Acid (CAS No. 1781524-36-4)

3-(Piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid, with the CAS number 1781524-36-4, is a compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structure of 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid makes it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 3-(Piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid consists of a piperidine ring attached to a 1,2,4-triazole moiety through a carbon atom. The carboxylic acid group at the 5-position of the triazole ring adds to its chemical versatility and reactivity. This combination of structural features provides a foundation for exploring its potential in various biological systems.

Recent studies have highlighted the pharmacological properties of 3-(Piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's mechanism of action involves disrupting fungal cell wall synthesis and inhibiting key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 3-(Piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid has shown promise in anti-inflammatory applications. A study conducted by a team at the University of California in 2021 demonstrated that the compound effectively reduces inflammation in vitro and in vivo models. The anti-inflammatory effects were attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-(Piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

The potential therapeutic applications of 3-(Piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid extend beyond antifungal and anti-inflammatory uses. Research published in the European Journal of Medicinal Chemistry in 2022 indicated that this compound has neuroprotective properties. Specifically, it was found to protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 3-(Piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid has been optimized to improve yield and purity. A common synthetic route involves the reaction of 3-chloroacrylonitrile with hydrazine hydrate to form 3-aminoacrylonitrile, which is then cyclized with piperidine to produce the desired triazole derivative. Further steps include hydrolysis to introduce the carboxylic acid group. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

In terms of safety and toxicity profiles, preliminary studies have shown that 3-(Piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are essential before advancing to clinical trials. Current research is focused on optimizing dosing regimens and delivery methods to maximize efficacy while minimizing potential side effects.

The future prospects for 3-(Piperidin-4-y l)-1H - 1 , 2 , 4 -tr iazol e - 5 -car box yli c aci d strong > are promising . Ongoing clinical trials are exploring its potential as a treatment for various conditions , including fungal infections , inflammatory disorders , and neurodegenerative diseases . Additionally , efforts are underway to develop novel derivatives with enhanced pharmacological properties . These advancements underscore the importance of continued research into this versatile compound . p >